Cas no 21661-08-5 ((9Z,12Z,15E)-octadeca-9,12,15-trienoic acid)

• Product Name: (9Z,12Z,15E)-octadeca-9,12,15-trienoic acid
• CAS No: 21661-08-5
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 1403422
• PubChem ID: 5312504
• Update Time: 2025-04-20

(9Z,12Z,15E)-octadeca-9,12,15-trienoic acid Chemical and Physical Properties

Names and Identifiers

• (9Z,12Z,15E)-octadeca-9,12,15-trienoic acid
• 9,12,15-Octadecatrienoic acid, (Z,Z,E)-
• SCHEMBL375533
• LMFA01030353
• C18:3n-3,6,9
• CHEBI:180188
• 21661-08-5
• 9Z,12Z,15E-octadecatrienoic acid
• Q-201309

• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6-,10-9+
• InChI Key： DTOSIQBPPRVQHS-FVCZIJCZSA-N
• SMILES： CC/C=C\C/C=C\C/C=C/CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 278.2247
• Monoisotopic Mass: 278.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives